Cas no 2223037-76-9 (4-Chloro-2-ethylpyrimidine-5-boronic acid pinacol ester)

• Product Name: 4-Chloro-2-ethylpyrimidine-5-boronic acid pinacol ester
• CAS No: 2223037-76-9
• MF: C₁₂H₁₈BClN₂O₂
• MW: 268.547522068024
• CID: 6822648
• PubChem ID: 133635707
• Update Time: 2025-03-03

4-Chloro-2-ethylpyrimidine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-ethylpyrimidine-5-boronic acid pinacol ester
• 2223037-76-9
• CS-29825

• Inchi： 1S/C12H18BClN2O2/c1-6-9-15-7-8(10(14)16-9)13-17-11(2,3)12(4,5)18-13/h7H,6H2,1-5H3
• InChI Key： CYJGVEFCEDJYNN-UHFFFAOYSA-N
• SMILES： ClC1C(B2OC(C)(C)C(C)(C)O2)=CN=C(CC)N=1

Computed Properties

• Exact Mass: 268.1149857Da
• Monoisotopic Mass: 268.1149857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų